Cas no 147540-88-3 (Pyridinium,1-fluoro-4-methyl-2-sulfo-, inner salt)

• Product Name: Pyridinium,1-fluoro-4-methyl-2-sulfo-, inner salt
• CAS No: 147540-88-3
• MF: C₆H₆FNO₃S
• MW: 191.18014383316
• CID: 135433
• PubChem ID: 2737404
• Update Time: 2025-04-19

Pyridinium,1-fluoro-4-methyl-2-sulfo-, inner salt Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-fluoro-4-methyl-2-sulfo-, inner salt
• 1-fluoro-4-methylpyridin-1-ium-2-sulfonate
• N-FLUORO-4-METHYLPYRIDINIUM-2-SULFONATE
• N-Fluoro-4-methylpyridinium-2-sulphonate
• PC4003
• DAIKIN MEC-02
• FT-0643406
• 1,1,2,3,3,3-HEXAFLUOROPROPYLIODIDE
• MFCD00236128
• 147540-88-3
• CZLMNRIAOUVXNU-UHFFFAOYSA-N
• A808659
• 1-fluoro-4-methylpyridinium-2-sulfonate
• C6H6FNO3S
• Pyridinium, 1-fluoro-4-methyl-2-sulfo-, inner salt
• 1-fluoro-4-methyl-2-pyridin-1-iumsulfonate
• DTXSID50372042
• AKOS006221199
• SCHEMBL63731

• MDL： MFCD00236128
• Inchi： 1S/C6H6FNO3S/c1-5-2-3-8(7)6(4-5)12(9,10)11/h2-4H,1H3
• InChI Key： CZLMNRIAOUVXNU-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=C[N+]=1F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 191.00500
• Monoisotopic Mass: 191.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 69.5A^2

Experimental Properties

• Melting Point: 203-208°C (dec.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 69.46000
• LogP: 1.00000

Pyridinium,1-fluoro-4-methyl-2-sulfo-, inner salt Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38